![molecular formula C17H23N3O3 B1473072 Tert-butyl 4-(benzo[d]isoxazol-3-ylmethyl)piperazine-1-carboxylate CAS No. 2098111-24-9](/img/structure/B1473072.png)
Tert-butyl 4-(benzo[d]isoxazol-3-ylmethyl)piperazine-1-carboxylate
Overview
Description
Physical And Chemical Properties Analysis
Tert-butyl 4-(benzo[d]isoxazol-3-ylmethyl)piperazine-1-carboxylate has a molecular weight of 317.4 g/mol. More detailed physical and chemical properties are not available in the resources I found.Scientific Research Applications
Antitumor Activities
Similar compounds have been synthesized and evaluated for their antitumor activities against various cancer cell lines such as HeLa, A549, and MCF-7 . It’s possible that “Tert-butyl 4-(benzo[d]isoxazol-3-ylmethyl)piperazine-1-carboxylate” could also be explored for its potential antitumor properties.
Antibacterial Activities
Another related area of research involves screening compounds for antibacterial activities against strains like Staphylococcus aureus, Bacillus subtilis, Escherichia coli, and Pseudomonas aeruginosa . The compound may have similar applications in combating bacterial infections.
Synthesis and Characterization
The synthesis and characterization of such compounds are crucial for understanding their chemical properties and potential applications in various fields .
Drug Development
Compounds with similar structures have been used in the synthesis of drugs aimed at treating various conditions. This suggests a potential application in drug development processes .
Chemical Properties Analysis
Understanding the chemical properties, such as melting point, boiling point, density, molecular formula, and weight, is essential for the practical application of any compound in scientific research .
Safety and Hazards
While specific safety and hazard information for Tert-butyl 4-(benzo[d]isoxazol-3-ylmethyl)piperazine-1-carboxylate is not available, it’s important to handle all chemical compounds with care. Avoid dust formation, breathing mist, gas or vapours, and contact with skin and eyes. Use personal protective equipment and ensure adequate ventilation .
Future Directions
Given the diverse and potential pharmacological activities of the isoxazole ring, many researchers across the globe are engaged in the development of pharmacologically active agents bearing it . This suggests that Tert-butyl 4-(benzo[d]isoxazol-3-ylmethyl)piperazine-1-carboxylate and similar compounds may have potential future applications in pharmacology.
Mechanism of Action
Target of Action
Similar compounds have been found to exhibit antibacterial and antifungal activities , suggesting that the targets could be enzymes or proteins essential for the growth and survival of these microorganisms.
Mode of Action
It is likely that this compound interacts with its targets, leading to inhibition of their function and resulting in the observed antimicrobial effects .
Biochemical Pathways
Given its antimicrobial activity, it may interfere with essential biochemical pathways in bacteria and fungi, leading to their death .
Result of Action
Given its antimicrobial activity, it is likely that the compound leads to the death of bacteria and fungi .
properties
IUPAC Name |
tert-butyl 4-(1,2-benzoxazol-3-ylmethyl)piperazine-1-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H23N3O3/c1-17(2,3)22-16(21)20-10-8-19(9-11-20)12-14-13-6-4-5-7-15(13)23-18-14/h4-7H,8-12H2,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LLRYGDMALMCUSZ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCN(CC1)CC2=NOC3=CC=CC=C32 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H23N3O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
317.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Tert-butyl 4-(benzo[d]isoxazol-3-ylmethyl)piperazine-1-carboxylate | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-cyclopropyl-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepine-7-carboxamide](/img/structure/B1472997.png)
![3-Methyl-5-(5,6,7,8-tetrahydroimidazo[1,2-a]pyrazin-2-yl)-1,2,4-oxadiazole](/img/structure/B1472998.png)
![tert-butyl 5-(pyridazin-3-yl)hexahydropyrrolo[3,4-c]pyrrole-2(1H)-carboxylate](/img/structure/B1472999.png)
![tert-butyl 5-(6-(pyridin-2-yl)pyridazin-3-yl)hexahydropyrrolo[3,4-c]pyrrole-2(1H)-carboxylate](/img/structure/B1473000.png)
![3-Ethoxy-5,6,7,8-tetrahydropyrido[4,3-c]pyridazine](/img/structure/B1473004.png)
![8-piperazin-1-yl-2H-[1,2,4]triazolo[4,3-a]pyrazin-3-one](/img/structure/B1473005.png)
![(1-(cyclopropylmethyl)-1H-benzo[d][1,2,3]triazol-5-yl)methanamine](/img/structure/B1473006.png)
